Phthalimide

• CAS No.: 85-41-6
• Product Name: Phthalimide
• Molecular Formula: C8H5NO2
• Molecular Weight: 147.13 g/mol
• IUPAC Name: isoindole-1,3-dione
• Standard InChI: InChI=1S/C8H5NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1-4H,(H,9,10,11)
• Standard InChIKey: XKJCHHZQLQNZHY-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)NC2=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC2=O
• Boiling Point: Sublimes (NTP, 1992); Sublimes
• Colorform: MONOCLINIC PRISMS FROM WATER OR BY SUBLIMATION; NEEDLES FROM WATER, PRISMS FROM ACETIC ACID; LEAFLETS (SUBLIMATION); White crystalline leaflets
• Melting Point: 460 °F (NTP, 1992); 238.0 °C; 238 °C
• Physical Description: Phthalimide is a white to light tan powder. Slightly acidic. (NTP, 1992); OtherSolid; WetSolid
• Description: Phthalimide is a white to light tan powder. Slightly acidic. (NTP, 1992); Phthalimide is a dicarboximide that is 2,3-dihydro-1H-isoindole substituted by oxo groups at positions 1 and 3.
• Related CAS: 1074-82-4 (potassium salt)
• Solubility: less than 1 mg/mL at 67.1° F (NTP, 1992); 0.00 M; FREELY SOL IN AQ ALKALI HYDROXIDES; ALMOST INSOL IN BENZENE, PETROLEUM ETHER; FAIRLY SOL IN BOILING ACETIC ACID; SATURATED AQ SOLN CONTAINS 0.036 G @ 25 °C, 0.07 G @ 40 °C, ABOUT 0.4 G @ BOILING POINT; 100 G OF BOILING ALCOHOL DISSOLVES 5 G PHTHALIMIDE; Water solubility = 360 mg/l
• Synonyms: Phthalimide; 1,2-Benzenedicarboximide; 1,3-Dihydro-2H-isoindole-1,3-dione; 1,3-Dioxo-1,3-dihydroisoindole; 1,3-Isoindolinedione; Benzoimide; Isoindole-1,3-dione; Kladnoite; Levegal PEW-T; NSC 3108; Phenylimide; Phthalic Dicarboximide
• PubChem Compound: 6809
• Last Modified: Nov 11 2021